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Compound of Interest

Compound Name: Pingbeimine C

Cat. No.: B192117 Get Quote

Comparative Safety Profile: Pingbeimine C vs.
Cisplatin
A comprehensive evaluation of the safety profiles of Pingbeimine C and the widely-used

chemotherapeutic agent cisplatin is currently not feasible due to a significant lack of available

data for Pingbeimine C. While extensive research documents the considerable toxicity of

cisplatin, scientific literature containing specific preclinical or clinical safety and toxicity data for

Pingbeimine C is not publicly available.

Pingbeimine C is identified as a steroidal alkaloid derived from plants of the Fritillaria genus.

Traditional use of Fritillaria bulbs for respiratory conditions suggests a generally low toxicity

profile. For instance, the median lethal dose (LD50) of a water extract of Fritillaria thunbergii in

mice has been reported as 52.2 mg/kg. Another related alkaloid, Peimine, is considered safe

for consumption, largely attributed to its low oral bioavailability, despite some in vitro studies

indicating potential for cardiac ion channel interaction. However, this general information on

related compounds does not provide a sufficient basis for a direct safety comparison with

cisplatin.

In contrast, cisplatin's safety profile is well-characterized and marked by significant dose-

limiting toxicities. The following sections detail the known adverse effects and mechanism of

action of cisplatin.
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Cisplatin: An Overview of its Safety Profile
Cisplatin is a potent and widely used chemotherapeutic agent effective against a range of

cancers, including testicular, ovarian, bladder, and lung cancers.[1][2][3] Its clinical utility is

often limited by a narrow therapeutic window and a high incidence of severe adverse effects.

Mechanism of Action and Toxicity

Cisplatin exerts its anticancer effects by forming DNA adducts, which obstruct DNA replication

and transcription, ultimately leading to apoptosis in rapidly dividing cancer cells.[1][2][4] This

mechanism, however, is not specific to cancer cells and also affects healthy, rapidly dividing

cells in the body, leading to its characteristic side effects.

Animal Model (e.g., Rodent)

In-life Monitoring

Terminal Endpoints

Cisplatin Administration
(Route, Dose, Schedule)

Body Weight & Clinical Signs Blood Sampling
(Hematology, Clinical Chemistry)

Gross Necropsy

Histopathology of Key Organs
(Kidney, Liver, Nerves, etc.) Tissue Biomarker Analysis

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8165352/
https://pubchem.ncbi.nlm.nih.gov/compound/Pingbeimine-C
https://www.mdpi.com/2073-4395/12/8/1844
https://pmc.ncbi.nlm.nih.gov/articles/PMC8165352/
https://pubchem.ncbi.nlm.nih.gov/compound/Pingbeimine-C
https://pubmed.ncbi.nlm.nih.gov/39382678/
https://www.benchchem.com/product/b192117?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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